Cas no 1806050-97-4 (2-Bromo-4-cyano-5-(difluoromethyl)pyridine-3-carbonyl chloride)

• Product Name: 2-Bromo-4-cyano-5-(difluoromethyl)pyridine-3-carbonyl chloride
• CAS No: 1806050-97-4
• MF: C₈H₂BrClF₂N₂O
• MW: 295.468086719513
• CID: 4860119
• Update Time: 2025-10-28

2-Bromo-4-cyano-5-(difluoromethyl)pyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-cyano-5-(difluoromethyl)pyridine-3-carbonyl chloride

• Inchi： 1S/C8H2BrClF2N2O/c9-6-5(7(10)15)3(1-13)4(2-14-6)8(11)12/h2,8H
• InChI Key： ZBVUHKVLMIJQHE-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)Cl)C(C#N)=C(C=N1)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 306
• XLogP3: 2.7
• Topological Polar Surface Area: 53.8

Additional information on 2-Bromo-4-cyano-5-(difluoromethyl)pyridine-3-carbonyl chloride

2-Bromo-4-cyano-5-(difluoromethyl)pyridine-3-carbonyl chloride (CAS No. 1806050-97-4): A Comprehensive Overview

2-Bromo-4-cyano-5-(difluoromethyl)pyridine-3-carbonyl chloride (CAS No. 1806050-97-4) is a versatile and highly reactive compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique structural features, including a bromo group, a cyano group, a difluoromethyl moiety, and a carbonyl chloride functional group, offers a wide range of applications in the development of novel pharmaceuticals and advanced materials.

The bromo substituent in the pyridine ring provides a valuable handle for further functionalization through various substitution reactions. This versatility makes 2-Bromo-4-cyano-5-(difluoromethyl)pyridine-3-carbonyl chloride an attractive starting material for the synthesis of complex molecules with diverse biological activities. The cyano group, known for its electron-withdrawing properties, enhances the reactivity of the molecule and contributes to its stability under various reaction conditions.

The presence of the difluoromethyl moiety is particularly noteworthy. Fluorinated compounds are increasingly important in medicinal chemistry due to their ability to modulate biological activity and improve pharmacokinetic properties. The difluoromethyl group can enhance lipophilicity, metabolic stability, and binding affinity to target proteins, making it a valuable component in drug design.

The carbonyl chloride functional group at the C3 position of the pyridine ring is highly reactive and can participate in a variety of nucleophilic acyl substitution reactions. This reactivity allows for the facile introduction of different substituents at this position, enabling the synthesis of a wide array of derivatives with tailored properties. The combination of these functional groups makes 2-Bromo-4-cyano-5-(difluoromethyl)pyridine-3-carbonyl chloride an ideal candidate for the development of novel therapeutics.

Recent research has highlighted the potential of 2-Bromo-4-cyano-5-(difluoromethyl)pyridine-3-carbonyl chloride in various applications. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory activity against specific enzymes involved in disease pathways. One notable example is its use as an intermediate in the synthesis of inhibitors targeting kinases, which are key players in many cellular processes and are often dysregulated in diseases such as cancer and inflammatory disorders.

In addition to its role in drug discovery, 2-Bromo-4-cyano-5-(difluoromethyl)pyridine-3-carbonyl chloride has also been explored for its potential in materials science. The unique electronic properties conferred by the cyano and difluoromethyl groups make it suitable for applications in organic electronics and photovoltaic materials. Researchers have demonstrated that compounds derived from this intermediate exhibit excellent charge transport properties and can be used to enhance the performance of organic solar cells.

The synthetic accessibility of 2-Bromo-4-cyano-5-(difluoromethyl)pyridine-3-carbonyl chloride has been well-documented in the literature. Various synthetic routes have been developed to efficiently prepare this compound on both laboratory and industrial scales. One common approach involves the sequential introduction of the bromo, cyano, difluoromethyl, and carbonyl chloride functionalities through a series of well-characterized reactions. These methods provide high yields and excellent purity, making 2-Bromo-4-cyano-5-(difluoromethyl)pyridine-3-carbonyl chloride readily available for further research and development.

In conclusion, 2-Bromo-4-cyano-5-(difluoromethyl)pyridine-3-carbonyl chloride (CAS No. 1806050-97-4) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique combination of functional groups offers a broad range of applications, from the synthesis of novel pharmaceuticals to the development of advanced materials with superior properties. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.